Food Additive Standards
  • Gluconolactone
    Gluconolactone
    • Cat. No.:
    • B072293
    • CAS No.:
    • 1335-57-5
    • Molecular Formula:
    • C6H10O6
    • Molecular Weight:
    • 178.14 g/mol
    Description
    Gluconolactone is a naturally occurring polyhydroxy acid (PHA) with metal chelating, moisturizing and antioxidant activity. Gluconolactone can be produced by enzymatic oxidation of D-glucose oxidation. Its abili...
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  • Piperine
    Piperine
    • Cat. No.:
    • B192125
    • CAS No.:
    • 94-62-2
    • Molecular Formula:
    • C17H19NO3
    • Molecular Weight:
    • 285.34 g/mol
    Description
    Piperine is a N-acylpiperidine that is piperidine substituted by a (1E,3E)-1-(1,3-benzodioxol-5-yl)-5-oxopenta-1,3-dien-5-yl group at the nitrogen atom. It is an alkaloid isolated from the plant Piper nigrum. It...
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  • 4-Methyl-2-oxovaleric acid
    4-Methyl-2-oxovaleric acid
    • Cat. No.:
    • B1197145
    • CAS No.:
    • 816-66-0
    • Molecular Formula:
    • C6H10O3
    • Molecular Weight:
    • 130.14 g/mol
    Description
    4-methyl-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is pentanoic acid (valeric acid) substituted with a keto group at C-2 and a methyl group at C-4. A metabolite that has been found to accumulate in...
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  • O-Coumaric Acid
    O-Coumaric Acid
    • Cat. No.:
    • B1221214
    • CAS No.:
    • 583-17-5
    • Molecular Formula:
    • C9H8O3
    • Molecular Weight:
    • 164.16 g/mol
    Description
    2-coumaric acid is a monohydroxycinnamic acid in which the hydroxy substituent is located at C-2 of the phenyl ring. It has a role as a plant metabolite. It is a conjugate acid of a 2-coumarate.
    2-Hydroxycinn...
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  • (+-)-Methionine
    (+-)-Methionine
    • Cat. No.:
    • B1676389
    • CAS No.:
    • 63-68-3
    • Molecular Formula:
    • C5H11NO2S
      C5H11NO2S
      CH3S(CH2)2CH(NH2)COOH
    • Molecular Weight:
    • 149.21 g/mol
    Description
    Methionine is a sulfur-containing amino acid that is butyric acid bearing an amino substituent at position 2 and a methylthio substituent at position 4. It has a role as an Escherichia coli metabolite, a Sacchar...
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  • Methyl Salicylate
    Methyl Salicylate
    • Cat. No.:
    • B1676481
    • CAS No.:
    • 119-36-8
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999)
    Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a f...
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  • Erythritol
    Erythritol
    • Cat. No.:
    • B2894434
    • CAS No.:
    • 7493-90-5
    • Molecular Formula:
    • C4H10O4
    • Molecular Weight:
    • 122.12 g/mol
    Description
    Erythritol is the meso-diastereomer of butane-1,2,3,4-tetrol. It has a role as an antioxidant, a plant metabolite and a human metabolite.
    Erythritol is a four-carbon sugar that is found in algae, fungi, and l...
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  • 2,6-Di-tert-butyl-4-methylphenol
    2,6-Di-tert-butyl-4-methylphenol
    • Cat. No.:
    • B7761256
    • CAS No.:
    • 950-56-1
    • Molecular Formula:
    • C15H24O
      C15H24O
      C6H2(OH)(CH3)(C(CH3)3)2
    • Molecular Weight:
    • 220.35 g/mol
    Description
    Butylated hydroxytoluene is a white crystalline solid. (NTP, 1992)
    2,6-di-tert-butyl-4-methylphenol is a member of the class of phenols that is 4-methylphenol substituted by tert-butyl groups at positions 2 a...
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  • Saccharin
    Saccharin
    • Cat. No.:
    • B15558761
    • CAS No.:
    • 128-44-9; 81-07-2
    • Molecular Formula:
    • C7H5NO3S
    • Molecular Weight:
    • 183.19 g/mol
    Description
    Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992)
    Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous soluti...
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  • Butylhydroxyanisole (Standard)
    Butylhydroxyanisole (Standard)
    • Cat. No.:
    • B15612543
    • CAS No.:
    • Molecular Formula:
    • C22H32O4
    • Molecular Weight:
    • 360.5 g/mol
    Description
    Butylated Hydroxyanisole can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
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